Cas no 2411291-00-2 (Tert-butyl 3-[2-(2-chloroacetamido)ethyl]thiomorpholine-4-carboxylate)

• Product Name: Tert-butyl 3-[2-(2-chloroacetamido)ethyl]thiomorpholine-4-carboxylate
• CAS No: 2411291-00-2
• MF: C₁₃H₂₃ClN₂O₃S
• MW: 322.851321458817
• CID: 5357262
• Update Time: 2025-06-27

Tert-butyl 3-[2-(2-chloroacetamido)ethyl]thiomorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z3952174998
• tert-butyl 3-[2-(2-chloroacetamido)ethyl]thiomorpholine-4-carboxylate
• Tert-butyl 3-[2-[(2-chloroacetyl)amino]ethyl]thiomorpholine-4-carboxylate
• Tert-butyl 3-[2-(2-chloroacetamido)ethyl]thiomorpholine-4-carboxylate

• Inchi： 1S/C13H23ClN2O3S/c1-13(2,3)19-12(18)16-6-7-20-9-10(16)4-5-15-11(17)8-14/h10H,4-9H2,1-3H3,(H,15,17)
• InChI Key： NVQBJAQLNIQUCT-UHFFFAOYSA-N
• SMILES： ClCC(NCCC1CSCCN1C(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 347
• XLogP3: 1.9
• Topological Polar Surface Area: 83.9

Additional information on Tert-butyl 3-[2-(2-chloroacetamido)ethyl]thiomorpholine-4-carboxylate

Introduction to Tert-butyl 3-[2-(2-chloroacetamido)ethyl]thiomorpholine-4-carboxylate (CAS No. 2411291-00-2)

Tert-butyl 3-[2-(2-chloroacetamido)ethyl]thiomorpholine-4-carboxylate, with the CAS number 2411291-00-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, making it a subject of extensive study in medicinal chemistry. The unique structure of this molecule, featuring a thiomorpholine core and various functional groups, contributes to its intriguing pharmacological properties.

The molecular structure of Tert-butyl 3-[2-(2-chloroacetamido)ethyl]thiomorpholine-4-carboxylate encompasses several key functional groups that are critical for its biological activity. The presence of a tert-butyl group provides steric hindrance, which can influence the compound's interactions with biological targets. Additionally, the thiomorpholine ring is known for its ability to enhance binding affinity and selectivity, making it a valuable scaffold in drug design. The amide linkage in the 2-(2-chloroacetamido)ethyl moiety introduces polar interactions, further modulating the compound's pharmacokinetic profile.

In recent years, there has been growing interest in thiomorpholine derivatives due to their potential applications in treating various diseases. Research has demonstrated that these compounds can exhibit inhibitory effects on enzymes and receptors involved in inflammatory pathways. For instance, studies have shown that derivatives of thiomorpholine can modulate the activity of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. This has led to investigations into their potential as anti-inflammatory agents.

The synthesis of Tert-butyl 3-[2-(2-chloroacetamido)ethyl]thiomorpholine-4-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the thiomorpholine ring typically involves cyclization reactions, while the attachment of the amide and tert-butyl groups requires precise functional group transformations. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently.

One of the most compelling aspects of Tert-butyl 3-[2-(2-chloroacetamido)ethyl]thiomorpholine-4-carboxylate is its potential as a lead compound for drug development. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors implicated in neurological disorders. Preliminary studies suggest that this compound may exhibit neuroprotective properties by interacting with receptors involved in neurotransmitter signaling. These findings have opened up new avenues for investigating thiomorpholine derivatives as therapeutic agents.

The pharmacological evaluation of Tert-butyl 3-[2-(2-chloroacetamido)ethyl]thiomorpholine-4-carboxylate has revealed several promising characteristics. Its solubility profile and stability under physiological conditions make it a suitable candidate for further development into an oral or injectable formulation. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders. These attributes have positioned this compound as an attractive candidate for preclinical studies.

In conclusion, Tert-butyl 3-[2-(2-chloroacetamido)ethyl]thiomorpholine-4-carboxylate (CAS No. 2411291-00-2) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and favorable pharmacokinetic properties make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic applications for thiomorpholine derivatives, compounds like this one are likely to play a crucial role in developing innovative treatments for various diseases.